Methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate

• Molecular Formula: C15H16BrNO6
• Molecular Weight: 386.19 g/mol
• IUPAC Name: methyl 3-bromo-4-hydroxy-5-(3-morpholin-4-yl-3-oxopropanoyl)benzoate
• InChI: InChI=1S/C15H16BrNO6/c1-22-15(21)9-6-10(14(20)11(16)7-9)12(18)8-13(19)17-2-4-23-5-3-17/h6-7,20H,2-5,8H2,1H3
• InChI Key: RQLBGIYYRXGZFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1)Br)O)C(=O)CC(=O)N2CCOCC2

Description

Methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate is a useful research compound. Its molecular formula is C15H16BrNO6 and its molecular weight is 386.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of lithium bis(trimethylsilyl)amide (1.41 L, 1406 mmol) at −65° C. under nitrogen was added dropwise methyl 3-acetyl-5-bromo-4-hydroxybenzoate (120 g, 439 mmol) in THF (1.2 L). The solution was allowed to warm to 0° C., and maintained at this temperature for 1 h. The solution was cooled back to −65° C. and morpholine-4-carbonyl chloride (0.055 L, 483 mmol) was added. The mixture was stirred at room temperature for 2 h then cooled to −30° C., DCM (1.5 L) and water (1 L) were added followed by dropwise addition of HCl 6N (500 mL) then HCl 2N (300 mL) until pH 7, the aqueous solution was extracted with DCM (3×). The combined extracts were dried over MgSO4 and evaporated. The crude product was triturated in MTBE to obtain methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate (153 g, 90%) as a beige solid. Mass Spectrum: m/z [M+H]+=388.